Cas no 71189-30-5 (Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro-)

• Product Name: Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro-
• CAS No: 71189-30-5
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 1748206
• PubChem ID: 13911631
• Update Time: 2025-04-21

Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro-
• SCHEMBL1745435
• 4,5,6,7-Tetrahydrobenzo[b]thiophene-4-ol
• DB-137768
• 71189-30-5
• 4-hydroxy-4,5,6,7-tetrahydrobenzo[b]thiophene
• WNIWYCSFEZILAE-UHFFFAOYSA-N
• AKOS012138033

• Inchi： 1S/C8H10OS/c9-7-2-1-3-8-6(7)4-5-10-8/h4-5,7,9H,1-3H2
• InChI Key： WNIWYCSFEZILAE-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCCC2O

Computed Properties

• Exact Mass: 154.0453
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 20.23